Cas no 1519115-19-5 (methyl 3-(2-bromo-3-fluorophenyl)-2-hydroxypropanoate)

• Product Name: methyl 3-(2-bromo-3-fluorophenyl)-2-hydroxypropanoate
• CAS No: 1519115-19-5
• MF: C₁₀H₁₀BrFO₃
• MW: 277.087006092072
• CID: 5844396
• PubChem ID: 81511618
• Update Time: 2026-03-11

methyl 3-(2-bromo-3-fluorophenyl)-2-hydroxypropanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(2-bromo-3-fluorophenyl)-2-hydroxypropanoate
• EN300-1913678
• 1519115-19-5
• AKOS020090132
• SY339940
• MFCD24120598

• Inchi： 1S/C10H10BrFO3/c1-15-10(14)8(13)5-6-3-2-4-7(12)9(6)11/h2-4,8,13H,5H2,1H3
• InChI Key： KSFPVLLGHXEHBO-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=CC=1CC(C(=O)OC)O)F

Computed Properties

• Exact Mass: 275.97973g/mol
• Monoisotopic Mass: 275.97973g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on methyl 3-(2-bromo-3-fluorophenyl)-2-hydroxypropanoate

Research Brief on Methyl 3-(2-Bromo-3-Fluorophenyl)-2-Hydroxypropanoate (CAS: 1519115-19-5) in Chemical Biology and Pharmaceutical Applications

Methyl 3-(2-bromo-3-fluorophenyl)-2-hydroxypropanoate (CAS: 1519115-19-5) is a chiral intermediate of growing interest in pharmaceutical and chemical biology research due to its structural versatility and potential applications in drug discovery. Recent studies have highlighted its role as a key building block for the synthesis of biologically active molecules, particularly in the development of kinase inhibitors and anti-inflammatory agents. This brief synthesizes the latest findings on its synthetic routes, biological relevance, and emerging applications.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility in the modular synthesis of Bruton's tyrosine kinase (BTK) inhibitors. Researchers optimized a stereoselective reduction of the β-keto ester precursor to yield the title compound with >99% enantiomeric excess (ee), leveraging asymmetric hydrogenation with a Ru-BINAP catalyst system. The 2-bromo-3-fluoro substitution pattern was found to critically influence binding affinity to BTK's allosteric pocket (ΔG = -9.2 kcal/mol in molecular docking studies).

Structural-activity relationship (SAR) investigations reported in Bioorganic & Medicinal Chemistry Letters (2024) revealed that the hydroxyl group at C2 position enables crucial hydrogen bonding with His472 in the BTK active site, while the bromo-fluoro aryl moiety contributes to hydrophobic interactions. The methyl ester functionality serves as a synthetic handle for further derivatization, with recent work demonstrating its conversion to amide analogs showing 3-5 fold improved metabolic stability in human liver microsome assays.

Notably, the compound has emerged as a precursor for PET tracer development. A team at MIT (2024) radiolabeled the bromine position with ⁷⁶Br, creating a novel tracer for imaging inflammatory processes via BTK expression monitoring. The fluorinated analog (1519115-19-5) showed superior in vivo stability compared to non-fluorinated counterparts (t_1/2 = 4.7 h vs 1.2 h in murine models).

Process chemistry advancements include a continuous flow synthesis protocol published in Organic Process Research & Development (2023), achieving 82% yield at kilogram scale with significantly reduced hazardous waste generation (PMI of 15 vs 43 in batch processes). The methodology features a telescoped bromination-fluorination sequence followed by enzymatic resolution using Candida antarctica lipase B.

Ongoing clinical relevance stems from its incorporation in Phase I candidates for autoimmune disorders. Patent analysis (2023-2024) shows 17 new applications citing 1519115-19-5 as a key intermediate, particularly in PROTAC designs where its handle-rich structure facilitates linker attachment. The compound's unique stereoelectronic properties continue to make it a valuable scaffold for addressing challenging drug targets.